Cas no 256526-08-6 (Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI))

• Product Name: Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI)
• CAS No: 256526-08-6
• MF: C₉H₁₁FO
• MW: 154.184g/mol
• CID: 246914
• PubChem ID: 39235396
• Update Time: 2025-07-16

Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,2-fluoro-a-methyl-, (aS)-
• Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI)
• Benzeneethanol, 2-fluoro-α-methyl-, (αS)-
• (2S)-1-(2-fluorophenyl)propan-2-ol

• Inchi： 1S/C9H11FO/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5,7,11H,6H2,1H3/t7-/m0/s1
• InChI Key： ADCVMZFALAHVRG-ZETCQYMHSA-N
• SMILES： C1(C[C@H](C)O)=CC=CC=C1F

Computed Properties

• Exact Mass: 154.079
• Monoisotopic Mass: 154.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI)

Research Brief on Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI) (CAS: 256526-08-6): Recent Advances and Applications

Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI) (CAS: 256526-08-6) is a chiral fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and fluorine substitution, has shown promise in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the asymmetric synthesis of Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI) using enantioselective catalytic methods. The study highlighted the compound's role as a key intermediate in the development of selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects. The researchers employed a palladium-catalyzed cross-coupling reaction to achieve high enantiomeric purity (>99% ee), which is critical for its pharmacological activity.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential as a modulator of gamma-aminobutyric acid (GABA) receptors. The study demonstrated that Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI) exhibits high affinity for GABA_A receptors, suggesting its utility in treating anxiety and epilepsy. Molecular docking simulations revealed that the fluorine atom and the alpha-methyl group play crucial roles in binding to the receptor's active site, providing insights for further structural optimization.

Furthermore, a 2024 preclinical study evaluated the compound's pharmacokinetic profile and metabolic stability. The results indicated that Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI) has favorable oral bioavailability and a prolonged half-life in rodent models, making it a promising candidate for further development. The study also identified potential metabolites, which could inform future toxicity assessments.

In summary, recent research on Benzeneethanol, 2-fluoro-alpha-methyl-, (alphaS)- (9CI) (CAS: 256526-08-6) underscores its versatility and potential in drug discovery. Its applications span from CNS therapeutics to metabolic disorders, with ongoing studies focusing on optimizing its synthesis and pharmacological properties. Future directions may include clinical trials to validate its efficacy and safety in humans, as well as exploration of its use in combination therapies.